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Compound of Interest

Compound Name: Sodium D-tartrate

Cat. No.: B8752118

An In-depth Technical Guide to Sodium D-
Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium D-tartrate, including its
chemical identity, safety data, and key applications in research and development. The
information is presented to be a valuable resource for professionals in the scientific community.

Chemical Identification and Properties

Sodium D-tartrate is a salt of D-tartaric acid. It is commercially available in both anhydrous
and dihydrate forms.
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Anhydrous Sodium D-

Sodium D-Tartrate

Identifier .

Tartrate Dihydrate
CAS Number 868-18-8[1] 6106-24-7[1]
Molecular Formula CsHaNa20s CaHaNa206:-2H20[2][3]
Molecular Weight 194.05 g/mol 230.08 g/mol [3]
Appearance White crystalline powder White crystalline powder[4]
Solubility Soluble in water 290 g/L in water[3]
Density Not readily available 1.820 g/cm3[5]

Storage Class

Not specified

11 - Combustible Solids[3]

Safety Data Sheet Summary

The following table summarizes key safety information for sodium D-tartrate dihydrate. Users

should always consult the full Safety Data Sheet (SDS) from their supplier before handling the

chemical.
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Safety Information Details

Not classified as a hazardous substance or
GHS Classification mixture according to the Globally Harmonized
System (GHS).[6][7]

Inhalation: Move person into fresh air.[6] Skin

Contact: Wash off with soap and plenty of water.
First Aid Measures [6] Eye Contact: Flush eyes with water as a

precaution.[6] Ingestion: Rinse mouth with

water.[6]

Handling: Avoid dust formation. Provide

appropriate exhaust ventilation at places where
Handling and Storage dust is formed.[6] Storage: Store in a cool place.

Keep container tightly closed in a dry and well-

ventilated place.[6]

Eye/Face Protection: Use safety glasses with
) side-shields. Skin Protection: Handle with
Personal Protection ) ] ]
gloves.[6] Respiratory Protection: Respiratory

protection is not required for normal use.[6]

Suitable Extinguishing Media: Use water spray,
Fire Fighting alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

To the best of current knowledge, the chemical,
) ) physical, and toxicological properties have not
Toxicological Info ) )
been thoroughly investigated.[6] May cause

skin, eye, and respiratory tract irritation.[8]

Experimental Protocols

Sodium D-tartrate is utilized in several key laboratory applications. Detailed methodologies for
two common procedures are provided below.

Standardization of Karl Fischer Reagent
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Sodium tartrate dihydrate is a primary standard for the determination of the water equivalence
of Karl Fischer reagents due to its stable and precise water content of 15.66%.[9]

Materials:

o Karl Fischer Titrator (volumetric or coulometric)

e Sodium Tartrate Dihydrate (Reference Standard Grade)
o Anhydrous Methanol (or other suitable solvent)

o Karl Fischer Reagent

¢ Analytical Balance (readable to 0.1 mg)

e Weighing boat

Procedure:

e Add a suitable volume of anhydrous methanol to the titration vessel of the Karl Fischer
titrator.

« Titrate the solvent with the Karl Fischer reagent to a stable endpoint to neutralize any
residual water.

e Accurately weigh approximately 150-350 mg of sodium tartrate dihydrate into a weighing
boat.

o Carefully transfer the weighed sodium tartrate dihydrate into the conditioned titration vessel.
o Ensure the substance dissolves completely. Gentle stirring will facilitate dissolution.

« Titrate the sample with the Karl Fischer reagent to the electrometric endpoint.

e Record the volume of Karl Fischer reagent consumed.

e The water equivalence factor (F), in mg of water per mL of reagent, is calculated using the
following formula: F = (0.1566 * w) / v where:
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o w is the weight of the sodium tartrate dihydrate in mg.

o Vv is the volume of the Karl Fischer reagent consumed in mL.

Protein Crystallization via Hanging Drop Vapor Diffusion

Sodium tartrate is used as a precipitant in protein crystallization. The following is a general

protocol for the hanging drop vapor diffusion method. Optimal conditions, including the

concentration of sodium D-tartrate, will be protein-specific and require screening.

Materials:

Purified protein solution (at a suitable concentration, e.g., 5-20 mg/mL)

Sodium D-tartrate solution (stock solution, e.g., 2.0 M)

Buffer solution (compatible with the protein)

24-well crystallization plate

Siliconized glass cover slips

Sealing grease or tape

Micropipettes and tips

Procedure:

Prepare a reservoir solution in the wells of the crystallization plate. This solution will contain
the precipitant (sodium D-tartrate) at a desired concentration, along with a buffer. A typical
starting concentration for sodium tartrate could be in the range of 0.4 M to 1.0 M.

Apply a thin, even ring of sealing grease around the top of each well.

On a clean, siliconized cover slip, pipette a small volume (e.g., 1-2 pL) of the purified protein
solution.

To the same drop, add an equal volume of the reservoir solution. Avoid introducing bubbles.
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Carefully invert the cover slip and place it over the well, ensuring the hanging drop is
suspended above the reservoir solution.

Press gently on the cover slip to create an airtight seal with the grease.

Store the crystallization plate in a stable environment (e.g., a temperature-controlled
incubator) and monitor for crystal growth over time (days to weeks).

Preparation

Sodium D-Tartrate Solution Hanging Drop Setup Vapor Diffusion Outcome
i:‘ Mix Protein and Precipitant on Cover Slip Invert and Seal Over Reservoir H Water Evaporates from Drop to Reservoir }—» Protein and Precipitant Concentrate }—» Crystal Formation
Purified Protein Solution

e

Racemic Mixture (R- and S-enantiomers)

: Mixture of Diastereomeric Salts (R-D and S-D) ‘4’{ Fractional Crystallization H Separation of Diastereomers (based on solubility) H Liberation of Enantiomers ‘—D{ Pure R- and S-Enantiomers

‘ Chiral Resolving Agent (e.g., D-Tartaric Acid) ‘
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Components

Metal Ion (e.g., Ca?*, Mg?*, Fe3*) Sodium D-Tartrate (Chelating Agent)

Interaction

Chelation

Result

Stable Metal-Tartrate Complex

Biological Consequence

Altered Metal Bioavailability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium D-tartrate CAS number and safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8752118#sodium-d-tartrate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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